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Compound of Interest

Compound Name: Botryococcene

Cat. No.: B12783581

This guide provides an overview of the molecular properties of botryococcene, a group of
triterpenoid hydrocarbons produced by the green microalga Botryococcus braunii.[1] These
compounds are of significant interest to researchers in biofuel development and geochemistry
due to their role in the formation of petroleum and their potential as a renewable energy source.

[1]

Botryococcenes are characterized by their highly branched, acyclic structures.[2] While a
variety of botryococcenes exist, the C34 variant is often the most abundant.[1] The general
molecular formula for this class of compounds is CnH2n-10.[1][3]

Molecular Formula and Weight

The molecular characteristics of the most common botryococcenes are summarized in the
table below. This data is essential for mass spectrometry analysis, reaction stoichiometry, and
biofuel property predictions.

Compound Name Molecular Formula Molecular Weight ( g/mol )
C30 Botryococcene C30H50 410.7[4]

C33 Botryococcene C33H56 452.8[5]

C34 Botryococcene C34H58 466.8[6][7]

Below is a diagram illustrating the relationship between the elemental composition and the
resulting molecular properties of C34 Botryococcene.
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Molecular Formula Calculated From Molecular Weight
C34H58 ~466.8 g/mol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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